2,5-difluoro-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide

• IUPAC Name: 2,5-difluoro-N-[4-(6-morpholin-4-ylpyridazin-3-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C20H18F2N4O3S/c21-15-3-6-17(22)19(13-15)30(27,28)25-16-4-1-14(2-5-16)18-7-8-20(24-23-18)26-9-11-29-12-10-26/h1-8,13,25H,9-12H2
• InChI Key: KALYFOMVTVROLH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NN=C(C=C2)C3=CC=C(C=C3)NS(=O)(=O)C4=C(C=CC(=C4)F)F
• Molecular Formula: C20H18F2N4O3S
• Molecular Weight: 432.4 g/mol
• CAS No.: 946346-95-8

Description

2,5-Difluoro-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide is a sulfonamide derivative featuring a pyridazine core substituted with a morpholine moiety and a para-substituted benzene ring bearing two fluorine atoms at the 2- and 5-positions. The fluorine atoms likely influence electronic properties, metabolic stability, and intermolecular interactions, making it a candidate for optimization in drug discovery pipelines.

Preparation Methods

The synthesis of 2,5-difluoro-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide typically involves multiple steps, including the formation of the sulfonamide linkage and the introduction of the morpholine and pyridazine rings. The synthetic route may include:

Formation of the Sulfonamide Linkage: This step involves the reaction of a sulfonyl chloride with an amine to form the sulfonamide bond.

Introduction of the Morpholine Ring: This can be achieved through nucleophilic substitution reactions where a halogenated precursor reacts with morpholine.

Formation of the Pyridazine Ring: This step may involve cyclization reactions starting from appropriate precursors.

Industrial production methods would likely involve optimization of these steps to ensure high yield and purity, as well as scalability.

Chemical Reactions Analysis

2,5-Difluoro-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized under specific conditions to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to modify the oxidation state of certain atoms within the molecule.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the aromatic rings.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2,5-Difluoro-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmaceutical agent, particularly in the development of drugs targeting specific enzymes or receptors.

Biological Research: It may be used in studies investigating the biological activity of sulfonamide derivatives and their interactions with biological targets.

Chemical Research: The compound serves as a model for studying the reactivity and properties of complex organic molecules.

Industrial Applications:

Mechanism of Action

The mechanism of action of 2,5-difluoro-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group is known to mimic the structure of natural substrates, allowing the compound to inhibit enzyme activity or modulate receptor function. The morpholine and pyridazine rings may contribute to the binding affinity and specificity of the compound.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues: Substituent Effects and Electronic Properties

The most structurally analogous compound identified is 4-methoxy-2,5-dimethyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide (hereafter referred to as the methoxy-methyl analogue ) . Both compounds share the pyridazine-morpholine-phenyl scaffold but differ in substituents on the benzene ring:

Feature	Target Compound	Methoxy-Methyl Analogue
Benzene Substituents	2,5-Difluoro	4-Methoxy, 2,5-dimethyl
Electronic Effects	Electron-withdrawing (fluorine) → Increased sulfonamide acidity, enhanced polarity	Electron-donating (methoxy, methyl) → Reduced acidity, lipophilicity
Predicted Solubility	Moderate (polar fluorine may enhance aqueous solubility)	Lower (hydrophobic methyl groups dominate)
Metabolic Stability	Higher (C–F bonds resist oxidation)	Moderate (methyl groups prone to oxidation; methoxy may undergo demethylation)

Crystallographic and Conformational Analysis

The pyridazine ring’s puckering and planarity may differ between the two compounds due to substituent effects. For example, fluorine’s electronegativity could induce slight distortions in the benzene ring’s geometry, as described by Cremer and Pople’s puckering coordinates . Such differences might influence packing in crystal lattices or interactions with biological targets. However, validation via tools like SHELXL (used for small-molecule refinement) would be required to confirm these hypotheses .

Biological Activity

2,5-Difluoro-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide is a complex organic compound that has drawn attention in medicinal chemistry due to its potential biological activities. This compound features a sulfonamide group, a morpholine ring, and a pyridazine moiety, which are known to enhance its reactivity and selectivity towards biological targets. Understanding its biological activity is crucial for evaluating its potential therapeutic applications.

The mechanism of action for this compound involves its interaction with specific enzymes or receptors. The sulfonamide group mimics natural substrates, allowing it to inhibit enzyme activity or modulate receptor functions. The morpholine and pyridazine rings contribute to the binding affinity and specificity of the compound, enhancing its potential as a therapeutic agent.

Inhibition of Enzymatic Activity

Research indicates that 2,5-difluoro-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide exhibits inhibitory activity against various enzymes. For instance, sulfonamide derivatives are known to inhibit carbonic anhydrase, which plays a role in regulating pH and fluid balance in biological systems .

Anticancer Potential

Studies have suggested that compounds with similar structural features may exhibit anticancer properties. The presence of the morpholine and pyridazine rings could enhance the compound's ability to target cancer cells selectively, potentially leading to reduced side effects compared to traditional chemotherapeutics .

Anti-inflammatory Effects

The compound may also possess anti-inflammatory properties. Similar sulfonamide derivatives have been shown to inhibit pro-inflammatory cytokines, suggesting that this compound could modulate inflammatory responses in various disease states .

Data Tables

Table 1: Comparative Biological Activities of Sulfonamide Derivatives

Compound Name	Biological Activity	IC50 (μM)	Notes
2,5-Difluoro-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide	Enzyme inhibition	TBD	Potential anticancer agent
4-(2-aminoethyl)-benzenesulfonamide	Decreased perfusion pressure	0.001	Cardiovascular effects
2-hydrazinocarbonyl-benzenesulfonamide	Anti-inflammatory	TBD	Modulates cytokine production

Case Study 1: Inhibition of Carbonic Anhydrase

A study evaluated the interaction of various sulfonamide derivatives with carbonic anhydrase. The results indicated that compounds with structural similarities to 2,5-difluoro-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide exhibited significant inhibitory effects on enzyme activity, suggesting potential therapeutic applications in conditions like glaucoma and edema .

Case Study 2: Anticancer Activity

In vitro studies on cell lines have shown that sulfonamide derivatives can induce apoptosis in cancer cells. The specific mechanism involves the disruption of metabolic pathways critical for cancer cell survival. This highlights the potential of 2,5-difluoro-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide as a candidate for further development in cancer therapy .